Cas no 1029733-56-9 (N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide)

• Product Name: N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide
• CAS No: 1029733-56-9
• MF: C₂₂H₂₂BrN₅OS
• MW: 484.411982059479
• CID: 5432262
• Update Time: 2025-08-05

N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanylacetamide
• N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C22H22BrN5OS/c23-18-8-4-5-9-19(18)26-20(29)16-30-22-21(24-10-11-25-22)28-14-12-27(13-15-28)17-6-2-1-3-7-17/h1-11H,12-16H2,(H,26,29)
• InChI Key： OVTNSJCGNMFYTI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide

N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1029733-56-9, named N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a bromophenyl group, a piperazine ring, and a pyrazine moiety connected via a sulfanyl linkage. Recent studies have highlighted its unique properties, making it a subject of interest in drug discovery and material science.

N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide exhibits remarkable stability under diverse chemical conditions, thanks to the robust nature of its constituent groups. The bromophenyl group contributes to the molecule's hydrophobicity, while the piperazine ring introduces flexibility and potential for hydrogen bonding. The pyrazine moiety further enhances the molecule's electronic properties, making it suitable for applications in organic electronics and as a precursor in advanced materials synthesis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its optical and electronic properties. Scientists have reported that the molecule displays exceptional fluorescence under UV light, which could be exploited in sensing applications or as a component in optoelectronic devices. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

The synthesis of N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediate compounds such as 4-(phenyloxy)piperidine and subsequent coupling reactions to form the final product. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential as an inhibitor of certain enzymes or receptors, which could lead to novel therapeutic agents for diseases such as cancer or neurodegenerative disorders. Preclinical studies have demonstrated moderate activity against several enzyme targets, warranting further investigation into its pharmacokinetic properties.

Moreover, the environmental impact of this compound has been a topic of recent discussion among researchers. Studies indicate that it is biodegradable under specific conditions, reducing concerns about its long-term persistence in ecosystems. This attribute aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, N-(2-bromophenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yllsulfanyl}acetamide, with CAS No. 1029733569, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in both academic and industrial settings.